![molecular formula C16H21ClN2O4 B2650030 1-(4-((3-Chloropyridin-4-yl)oxy)piperidin-1-yl)-2-methyl-1-oxopropan-2-yl acetate CAS No. 2034274-56-9](/img/structure/B2650030.png)
1-(4-((3-Chloropyridin-4-yl)oxy)piperidin-1-yl)-2-methyl-1-oxopropan-2-yl acetate
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Description
1-(4-((3-Chloropyridin-4-yl)oxy)piperidin-1-yl)-2-methyl-1-oxopropan-2-yl acetate is a useful research compound. Its molecular formula is C16H21ClN2O4 and its molecular weight is 340.8. The purity is usually 95%.
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Scientific Research Applications
Neurological Impact Studies
- Parkinsonism Inducement
A study documented the development of marked parkinsonism in individuals after using an illicit drug intravenously, primarily containing 1-methyl-4-phenyl-1,2,5,6-tetrahydropyridine (MPTP) with traces of 1-methyl-4-phenyl-4-propionoxy-piperidine (MPPP). This case suggests a chemical selective impact on cells in the substantia nigra of the brain, underlining the neurotoxic potential of certain piperidine derivatives (Langston et al., 1983).
Toxicology and Safety Studies
- Liver Toxicity Analysis
A pilot study evaluating 1-methyl-4-piperidyl-bis(p-chlorophenoxy)-acetate (SaH 42–348) as a hypolipidemic agent encountered hepatotoxicity in a patient, suggesting a possible association between the compound's administration and liver alterations (Bochner et al., 1973).
Pesticide Exposure Studies
- Pesticide Exposure and Effect Assessment
A study on chlorpyrifos (CPF) exposure in Egyptian cotton field workers revealed dose-effect relationships between urinary TCPy (a biomarker for CPF exposure) and blood cholinesterase activities, contributing valuable data for CPF exposure risk assessment (Farahat et al., 2011).
Metabolic and Pharmacokinetic Studies
- Metabolic Pathway Exploration
An intensive study on chlorpyrifos poisoning detailed the metabolic fate of the compound in a human subject, revealing new biotransformation routes and providing insights into the human metabolism of such xenobiotics, especially at high dosages (Bicker et al., 2005).
Properties
IUPAC Name |
[1-[4-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-2-methyl-1-oxopropan-2-yl] acetate |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C16H21ClN2O4/c1-11(20)23-16(2,3)15(21)19-8-5-12(6-9-19)22-14-4-7-18-10-13(14)17/h4,7,10,12H,5-6,8-9H2,1-3H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRLUPFAJJYBBDD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC(C)(C)C(=O)N1CCC(CC1)OC2=C(C=NC=C2)Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21ClN2O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.80 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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